Cas no 1805430-86-7 (Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805430-86-7
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4880063
• Update Time: 2025-06-14

Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-18-10(17)3-6-2-8(11(13)14)16-9(4-12)7(6)5-15/h2,11H,3-4H2,1H3
• InChI Key： UKUQJHUZZFWQTH-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C=C(C(F)F)N=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1805430-86-7)

The compound Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1805430-86-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl, cyano, and difluoromethyl group, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for pyridine-based compounds has surged, driven by their utility in drug discovery and material science. The presence of both chloromethyl and difluoromethyl groups in this molecule enhances its reactivity, enabling selective modifications for targeted applications. This aligns with the growing trend of precision chemistry, where tailored molecular designs are crucial for achieving desired biological or physical properties.

One of the most searched topics related to this compound is its synthetic pathway. Researchers often inquire about efficient methods to produce Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate with high yield and purity. Recent advancements in catalysis and green chemistry have provided innovative approaches to its synthesis, reducing environmental impact while maintaining cost-effectiveness. These developments are particularly relevant to industries focusing on sustainable manufacturing.

Another area of interest is the compound's potential applications in medicinal chemistry. The cyano and difluoromethyl groups are known to improve the pharmacokinetic properties of drug candidates, such as bioavailability and metabolic stability. This has led to increased exploration of Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate as a building block for small-molecule inhibitors and bioconjugates. Its role in addressing challenges like drug resistance and selective targeting is a hot topic in scientific forums.

From an agrochemical perspective, this compound's pyridine core and halogenated substituents make it a promising candidate for developing next-generation pesticides and herbicides. The difluoromethyl group, in particular, is valued for its ability to enhance the bioactivity and environmental stability of agrochemicals. As the agricultural sector seeks solutions for sustainable pest management, compounds like this are gaining attention for their potential to reduce ecological footprints.

Quality control and analytical characterization are critical for ensuring the reliability of Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate in industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in online forums, reflecting the compound's importance in high-stakes research and development.

In summary, Methyl 2-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1805430-86-7) represents a cutting-edge chemical entity with broad utility across multiple disciplines. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry positions it as a compound of significant interest for researchers and industry professionals alike. As scientific inquiry continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.